(Z)-2-cyano-N,3-bis(4-methoxyphenyl)prop-2-enamide
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Overview
Description
(Z)-2-cyano-N,3-bis(4-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.
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Scientific Research Applications
Electrochromic and Electrofluorescent Materials
A study by Sun et al. (2016) explored electroactive polyamides with bis(diphenylamino)-fluorene units, revealing their excellent solubility, outstanding thermal stability, and remarkable reversible electrochromic characteristics. This research showcases the potential of similar compounds in developing advanced materials for electronics and optoelectronics (Sun et al., 2016).
Mechanofluorochromic Properties
Research by Song et al. (2015) on 3-aryl-2-cyano acrylamide derivatives, including compounds similar to "(Z)-2-cyano-N,3-bis(4-methoxyphenyl)prop-2-enamide," demonstrated distinct optical properties influenced by their stacking mode. This study indicates potential applications in developing materials with tunable optical properties (Song et al., 2015).
Asymmetric Catalysis
Imamoto et al. (2012) discussed the synthesis of rigid P-chiral phosphine ligands for asymmetric catalysis, highlighting the versatility of similar compounds in facilitating highly selective chemical transformations. This research has implications for the synthesis of chiral pharmaceuticals and fine chemicals (Imamoto et al., 2012).
Crystal Packing Interactions
Zhang et al. (2011) investigated the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, uncovering the significance of N⋯π and O⋯π interactions. This study contributes to the understanding of molecular interactions in solid states, with potential applications in the design of molecular crystals (Zhang et al., 2011).
Directed Arylation and Alkenylation
A study by Ilies et al. (2017) on the iron/zinc-co-catalyzed directed arylation and alkenylation of C(sp3)–H bonds presents a novel methodology for C–C bond formation using organoborate reagents. This research opens new avenues for the functionalization of amides and similar compounds (Ilies et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds, such as almonertinib, are known to target theEGFR tyrosine kinase . This enzyme plays a crucial role in cell signaling pathways that regulate cell growth, proliferation, and differentiation.
Mode of Action
Compounds with similar structures, such as almonertinib, inhibit egfr tyrosine kinase by targeting egfr-sensitizing and t790m resistance mutations . This inhibition disrupts the signaling pathways, leading to a decrease in cell proliferation and growth.
Properties
IUPAC Name |
(Z)-2-cyano-N,3-bis(4-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-22-16-7-3-13(4-8-16)11-14(12-19)18(21)20-15-5-9-17(23-2)10-6-15/h3-11H,1-2H3,(H,20,21)/b14-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMMGIADQLYFVLO-KAMYIIQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.